(E)-3-methyl-8-(2-(2-oxoindolin-3-ylidene)hydrazinyl)-7-(3-phenoxypropyl)-1H-purine-2,6(3H,7H)-dione
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound “(E)-3-methyl-8-(2-(2-oxoindolin-3-ylidene)hydrazinyl)-7-(3-phenoxypropyl)-1H-purine-2,6(3H,7H)-dione” is a purine-dione derivative characterized by a fused bicyclic purine core modified with a hydrazinyl-linked 2-oxoindolin-3-ylidene moiety and a 3-phenoxypropyl substituent. The (E)-configuration of the hydrazone group (derived from the hydrazinyl-indolinone linkage) is critical for stereochemical stability and molecular interactions. The phenoxypropyl chain at the 7-position may enhance lipophilicity, influencing membrane permeability and pharmacokinetics.
Properties
CAS No. |
899357-94-9 |
|---|---|
Molecular Formula |
C23H21N7O4 |
Molecular Weight |
459.466 |
IUPAC Name |
8-[(2-hydroxy-1H-indol-3-yl)diazenyl]-3-methyl-7-(3-phenoxypropyl)purine-2,6-dione |
InChI |
InChI=1S/C23H21N7O4/c1-29-19-18(21(32)26-23(29)33)30(12-7-13-34-14-8-3-2-4-9-14)22(25-19)28-27-17-15-10-5-6-11-16(15)24-20(17)31/h2-6,8-11,24,31H,7,12-13H2,1H3,(H,26,32,33) |
InChI Key |
GJCOZLBDBFLGTD-UHFFFAOYSA-N |
SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)N=NC3=C(NC4=CC=CC=C43)O)CCCOC5=CC=CC=C5 |
solubility |
not available |
Origin of Product |
United States |
Biological Activity
The compound (E)-3-methyl-8-(2-(2-oxoindolin-3-ylidene)hydrazinyl)-7-(3-phenoxypropyl)-1H-purine-2,6(3H,7H)-dione is a purine derivative that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article synthesizes available research findings, case studies, and data tables to provide a comprehensive overview of its biological activity.
Chemical Structure and Properties
The compound belongs to the class of purines and features a complex structure that includes both hydrazine and indoline components. Its molecular formula is C₁₈H₁₈N₄O₃, and it has a molecular weight of 342.36 g/mol. The structural characteristics contribute to its biological activity, particularly its interaction with various biological targets.
Antiproliferative Activity
Research indicates that derivatives similar to (E)-3-methyl-8-(2-(2-oxoindolin-3-ylidene)hydrazinyl)-7-(3-phenoxypropyl)-1H-purine-2,6(3H,7H)-dione exhibit antiproliferative effects against cancer cell lines. For instance, studies on related compounds have shown varying degrees of activity against the MCF-7 breast cancer cell line:
| Compound | IC50 (µM) | Activity Level |
|---|---|---|
| Compound A | 23.97 ± 0.67 | Moderate |
| Compound B | 22.80 ± 1.38 | Moderate |
| Compound C | 43.10 ± 3.69 | Weak |
| Sorafenib | 7.55 ± 0.40 | Strong (control) |
These findings suggest that modifications in the structure can significantly influence the antiproliferative potency of the compound .
The proposed mechanism of action for compounds in this class involves the inhibition of key enzymes involved in cancer cell proliferation. Specifically, they may target pathways related to purine metabolism and cellular signaling processes that are critical for tumor growth and survival.
Anti-inflammatory Effects
In addition to antiproliferative activity, some studies have suggested that similar compounds may possess anti-inflammatory properties. For example, they can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress markers in vitro .
Case Studies
- Study on Indoline Derivatives : A study evaluated a series of indoline derivatives for their biological activities, including their effects on cell viability and apoptosis in cancer models. The results indicated that certain modifications led to enhanced cytotoxic effects against various cancer cell lines .
- Purine Analog Studies : Research on purine analogs has shown their potential as anti-cancer agents through mechanisms such as DNA intercalation and enzyme inhibition, which are relevant to the activity of (E)-3-methyl-8-(2-(2-oxoindolin-3-ylidene)hydrazinyl)-7-(3-phenoxypropyl)-1H-purine-2,6(3H,7H)-dione .
Comparison with Similar Compounds
Table 1: Substituent Comparison of Purine-Dione Derivatives
Key Observations:
Hydrazone Modifications: The target compound’s 2-oxoindolin-3-ylidene hydrazinyl group distinguishes it from analogs with simpler arylhydrazone substituents (e.g., 4-hydroxybenzylidene in ). The indolinone moiety may confer enhanced π-π stacking or hydrogen-bonding capabilities with biological targets. Compounds and feature methoxy- or ethoxy-substituted benzylidene hydrazones, which increase steric bulk and electron-donating effects compared to the target’s indolinone system.
Alkyl/Aryl Chains at Position 7: The 3-phenoxypropyl chain in the target compound is unique among the analogs. Its aryl-ether linkage and extended alkyl spacer may improve lipophilicity and metabolic stability compared to shorter chains (e.g., 2-hydroxypropyl in ) or chlorobenzyl groups in .
Methyl vs.
Physicochemical and Pharmacokinetic Implications
Table 2: Molecular Properties and Bioavailability Predictions
Key Insights:
- Polar Surface Area (PSA): The indolinone and phenoxypropyl groups contribute to a moderate PSA (~140 Ų), aligning with compounds likely to exhibit oral bioavailability (PSA < 140 Ų is ideal for absorption).
- Hydrogen-Bonding Capacity: The hydrazone and indolinone moieties increase hydrogen-bond acceptors/donors, which may enhance target binding but reduce blood-brain barrier penetration.
Q & A
Q. What synthetic methodologies are recommended for preparing (E)-3-methyl-8-(2-(2-oxoindolin-3-ylidene)hydrazinyl)-7-(3-phenoxypropyl)-1H-purine-2,6(3H,7H)-dione?
- Methodology : Utilize a multi-step approach involving: (i) Nucleophilic substitution to introduce the 3-phenoxypropyl group at the purine N7 position, as described in analogous purine derivatives . (ii) Hydrazone formation between a 2-oxoindolin-3-ylidene precursor and a hydrazine-substituted purine intermediate under acidic reflux conditions (e.g., acetic acid/ethanol) to ensure (E)-configuration . (iii) Purification via column chromatography (silica gel, gradient elution with ethyl acetate/hexane) and characterization via -/-NMR to confirm regioselectivity and stereochemistry .
Q. How can the purity and structural integrity of this compound be validated?
- Methodology :
- Analytical HPLC : Use a C18 column with a methanol/water gradient (0.1% formic acid) to assess purity (>95%) .
- Spectroscopic techniques :
- NMR : Confirm the (E)-configuration of the hydrazinylidene group via -NMR coupling constants (e.g., ) and -NMR carbonyl resonance shifts .
- HRMS : Verify molecular ion peaks matching the calculated (e.g., [M+H]) .
Q. What are the key solubility and stability considerations for this compound in experimental settings?
- Methodology :
- Solubility screening : Test in DMSO, ethanol, and aqueous buffers (pH 2–9) using UV-Vis spectroscopy to determine optimal storage and working concentrations .
- Stability assays : Monitor degradation under light, heat (40°C), and oxidative conditions (HO) via HPLC over 72 hours .
Advanced Research Questions
Q. How can structure-activity relationships (SAR) be explored for modifications to the hydrazinylidene or phenoxypropyl moieties?
- Methodology :
- Analog synthesis : Replace the phenoxypropyl group with alkyl/aryl ethers (e.g., 3-ethoxypropyl) or substitute the hydrazinylidene with semicarbazone derivatives .
- Biological profiling : Compare analogs in enzyme inhibition assays (e.g., kinases, cholinesterases) or cytotoxicity screens (e.g., NCI-60 cell lines) to identify critical pharmacophores .
Q. What experimental strategies address contradictions in reported bioactivity data for structurally related purine-dione derivatives?
- Methodology :
- Standardized assays : Replicate studies under controlled conditions (e.g., ATP concentration in kinase assays, serum-free media in cytotoxicity tests) to minimize variability .
- Meta-analysis : Cross-reference data from public databases (e.g., ChEMBL, PubChem) to identify outliers and validate trends using cheminformatics tools .
Q. How can the compound’s mechanism of action be elucidated in cellular models?
- Methodology :
- Target identification : Use affinity chromatography (e.g., biotinylated probes) or thermal shift assays to identify binding partners .
- Pathway analysis : Perform RNA-seq or phosphoproteomics on treated cells to map downstream signaling effects (e.g., apoptosis, autophagy) .
Q. What computational approaches support the design of derivatives with improved pharmacokinetic properties?
- Methodology :
- Molecular docking : Model interactions with target proteins (e.g., cyclin-dependent kinases) using AutoDock Vina or Schrödinger Suite .
- ADME prediction : Use SwissADME or pkCSM to optimize logP, aqueous solubility, and cytochrome P450 inhibition profiles .
Data Contradiction Analysis
Q. How should researchers reconcile discrepancies in synthetic yields reported for similar hydrazinyl-purine derivatives?
- Resolution :
- Reaction optimization : Systematically vary catalysts (e.g., Pd(OAc) vs. CuI), solvents (DMF vs. THF), and temperatures to identify yield-limiting factors .
- Byproduct analysis : Use LC-MS to detect intermediates or side products (e.g., Z-isomers) that may reduce efficiency .
Q. Why do some studies report potent anti-inflammatory activity for this compound while others show no effect?
- Resolution :
- Model specificity : Test in alternative inflammation models (e.g., RAW 264.7 macrophages vs. in vivo zebrafish) to assess context-dependent activity .
- Dose-response validation : Confirm activity across a broader concentration range (nM–µM) to rule out threshold effects .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
